Cas no 1342155-55-8 (5-methyl-2-(oxan-4-yl)-1,3-oxazole-4-carboxylic acid)

• Product Name: 5-methyl-2-(oxan-4-yl)-1,3-oxazole-4-carboxylic acid
• CAS No: 1342155-55-8
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 5457543
• Update Time: 2025-06-14

5-methyl-2-(oxan-4-yl)-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(oxan-4-yl)-1,3-oxazole-4-carboxylic acid

• Inchi： 1S/C10H13NO4/c1-6-8(10(12)13)11-9(15-6)7-2-4-14-5-3-7/h7H,2-5H2,1H3,(H,12,13)
• InChI Key： FUYNBJXMVBFJHY-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(O)=O)N=C1C1CCOCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles

Additional information on 5-methyl-2-(oxan-4-yl)-1,3-oxazole-4-carboxylic acid

Comprehensive Overview of 5-methyl-2-(oxan-4-yl)-1,3-oxazole-4-carboxylic acid (CAS No. 1342155-55-8)

5-methyl-2-(oxan-4-yl)-1,3-oxazole-4-carboxylic acid (CAS No. 1342155-55-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a 1,3-oxazole core substituted with a 5-methyl group and a oxan-4-yl moiety, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing bioactive molecules, given its ability to modulate biological targets.

In recent years, the demand for heterocyclic carboxylic acids like 5-methyl-2-(oxan-4-yl)-1,3-oxazole-4-carboxylic acid has surged, driven by their versatility in medicinal chemistry. The compound’s oxazole ring is known to enhance metabolic stability and bioavailability, making it a valuable scaffold for designing small-molecule inhibitors. Its carboxylic acid functional group further allows for easy derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This adaptability aligns with current trends in fragment-based drug design and high-throughput screening.

The synthesis of CAS No. 1342155-55-8 typically involves multi-step organic reactions, including cyclization and oxidation processes. Modern techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and reduce reaction times. These advancements cater to the growing need for sustainable chemistry practices, a hot topic in both academic and industrial settings. Additionally, the compound’s lipophilicity and hydrogen-bonding capacity make it a subject of interest in computational chemistry studies, where researchers predict its interactions with proteins and enzymes.

From an industrial perspective, 5-methyl-2-(oxan-4-yl)-1,3-oxazole-4-carboxylic acid is often highlighted in patents related to antimicrobial agents and anti-inflammatory drugs. Its potential to address antibiotic resistance—a critical global health challenge—has spurred further investigation. Moreover, the compound’s relevance in crop protection formulations underscores its dual utility in human health and agriculture, aligning with the One Health initiative promoted by leading research organizations.

Analytical characterization of CAS No. 1342155-55-8 employs techniques like NMR spectroscopy, mass spectrometry, and HPLC to ensure purity and structural integrity. These methods are crucial for meeting regulatory standards in pharmaceutical development, where impurities can significantly impact efficacy and safety. The compound’s stability under various pH conditions is also a key focus, particularly for formulations requiring oral bioavailability.

In the context of green chemistry, efforts to optimize the production of 5-methyl-2-(oxan-4-yl)-1,3-oxazole-4-carboxylic acid include minimizing hazardous byproducts and employing biocatalysts. Such innovations resonate with the increasing consumer and regulatory emphasis on environmentally friendly synthesis. Furthermore, the compound’s potential in personalized medicine—another trending topic—is being explored through its integration into targeted therapies for chronic diseases.

To summarize, 5-methyl-2-(oxan-4-yl)-1,3-oxazole-4-carboxylic acid (CAS No. 1342155-55-8) represents a multifaceted tool in modern science, bridging gaps between chemical innovation and practical applications. Its continued study promises to unlock new possibilities in drug development, agricultural science, and beyond, while adhering to the principles of sustainability and efficiency.